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Compound of Interest

Compound Name: Pyridosine

Cat. No.: B1217491 Get Quote

This guide provides crucial safety and logistical information for the handling of Pyridoxine

Hydrochloride (a form of Vitamin B6), tailored for research scientists and drug development

professionals. Following these procedures is essential for maintaining a safe laboratory

environment.

Personal Protective Equipment (PPE)
When handling Pyridoxine Hydrochloride, the following personal protective equipment is

mandatory to minimize exposure and ensure personal safety.

PPE Category Specific Equipment

Eye Protection Safety goggles with side-shields

Hand Protection Protective gloves

Body Protection Impervious clothing/Laboratory coat

Respiratory Suitable respirator (when dust is generated)

Hazard Identification and Safety Precautions
Pyridoxine Hydrochloride may cause skin and serious eye irritation, as well as respiratory tract

irritation. It is crucial to adhere to the following safety measures:
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Ventilation: Always use in a well-ventilated area.[1] Ensure that eyewash stations and safety

showers are readily accessible.[2]

Personal Hygiene: Wash hands thoroughly after handling.[1][3] Do not eat, drink, or smoke in

areas where the chemical is handled or stored.[1][4]

Handling: Avoid contact with skin, eyes, and clothing.[5] Prevent the formation of dust and

aerosols.[6][7]

Storage: Store in a tightly closed container in a cool, dry place, protected from light.[2][5]

Spill and Disposal Procedures
In the event of a spill or for routine disposal, the following operational plans must be followed.

Spill Containment and Cleanup:

Evacuate: For major spills, clear the area of all personnel and move upwind.[1]

Control: Control personal contact by using the appropriate PPE.[1]

Contain: Prevent the spillage from entering drains, sewers, or water courses.[1][3]

Cleanup (Minor Spills): Use dry cleanup procedures.[1] Vacuum or sweep up the material

and place it into a suitable, labeled disposal container.[5] Avoid generating dust.[1]

Cleanup (Major Spills): Alert the fire brigade and inform them of the location and nature of

the hazard.[1] Recover the product wherever possible.[1]

Decontamination: Clean the affected area thoroughly.

Waste Disposal:

Dispose of waste material in accordance with local, regional, and national regulations.

Do not empty into drains.[3]

Contaminated packaging should be handled in the same way as the substance itself.[3]
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First Aid Measures
Exposure Route First Aid Procedure

Eyes

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[5]

Skin

Flush skin with plenty of water for at least 15

minutes while removing contaminated clothing

and shoes. Get medical aid if irritation develops

or persists.[5]

Ingestion

Do NOT induce vomiting. If the person is

conscious and alert, rinse their mouth and drink

2-4 cupfuls of milk or water. Get medical aid if

irritation or symptoms occur.[5]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid if a cough or other symptoms

appear.[5]

Quantitative Toxicity Data
The following table summarizes the acute toxicity data for Pyridoxine Hydrochloride.

Test Species Route LD50 Value

LD50 Rat Oral 4000 mg/kg[1]

LD50 Mouse Intraperitoneal 966 mg/kg

LD50 Rat Intraperitoneal 1500 mg/kg

LD50 Rat Subcutaneous 3100 mg/kg
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Experimental Workflow for Handling Pyridoxine
Hydrochloride
The following diagram outlines the standard operating procedure for the safe handling of

Pyridoxine Hydrochloride in a laboratory setting.
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Safe Handling Workflow for Pyridoxine Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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